N-(3,N'-Morpholinopropyl)-2-(3-nitropyrrolo-(2,3-b)pyridine-1-yl)ethanoic acid amide
Overview
Description
N-(3,N'-Morpholinopropyl)-2-(3-nitropyrrolo-(2,3-b)pyridine-1-yl)ethanoic acid amide, also known as N-(3,N'-Morpholinopropyl)-2-(3-nitropyrrolo-(2,3-b)pyridine-1-yl)ethanoic acid amide, is a useful research compound. Its molecular formula is C16H21N5O4 and its molecular weight is 347.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(3,N'-Morpholinopropyl)-2-(3-nitropyrrolo-(2,3-b)pyridine-1-yl)ethanoic acid amide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,N'-Morpholinopropyl)-2-(3-nitropyrrolo-(2,3-b)pyridine-1-yl)ethanoic acid amide including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
110231-01-1 |
|---|---|
Product Name |
N-(3,N'-Morpholinopropyl)-2-(3-nitropyrrolo-(2,3-b)pyridine-1-yl)ethanoic acid amide |
Molecular Formula |
C16H21N5O4 |
Molecular Weight |
347.37 g/mol |
IUPAC Name |
N-(3-morpholin-4-ylpropyl)-2-(3-nitropyrrolo[2,3-b]pyridin-1-yl)acetamide |
InChI |
InChI=1S/C16H21N5O4/c22-15(17-5-2-6-19-7-9-25-10-8-19)12-20-11-14(21(23)24)13-3-1-4-18-16(13)20/h1,3-4,11H,2,5-10,12H2,(H,17,22) |
InChI Key |
IYGFJSVXBZFYOT-UHFFFAOYSA-N |
SMILES |
C1COCCN1CCCNC(=O)CN2C=C(C3=C2N=CC=C3)[N+](=O)[O-] |
Canonical SMILES |
C1COCCN1CCCNC(=O)CN2C=C(C3=C2N=CC=C3)[N+](=O)[O-] |
Other CAS RN |
110231-01-1 |
synonyms |
MPNPEAA N-(3,N'-morpholinopropyl)-2-(3-nitropyrrolo-(2,3-b)pyridine-1-yl)ethanoic acid amide N-(3-(4-morpholinyl)propyl)-3-nitro-1H-pyrrolo(2,3-b)pyridine-1-acetamide |
Origin of Product |
United States |
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